Cas no 56643-24-4 (2-Thia-5,9-diaza-1-phosphaundecan-11-ol,1,1-dihydroxy-, 1-oxide (9CI))

• Product Name: 2-Thia-5,9-diaza-1-phosphaundecan-11-ol,1,1-dihydroxy-, 1-oxide (9CI)
• CAS No: 56643-24-4
• MF: C₇H₁₉N₂O₄PS
• MW: 258.2755215168
• CID: 376358
• PubChem ID: 92478
• Update Time: 2025-04-19

2-Thia-5,9-diaza-1-phosphaundecan-11-ol,1,1-dihydroxy-, 1-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thia-5,9-diaza-1-phosphaundecan-11-ol,1,1-dihydroxy-, 1-oxide (9CI)
• 2-[3-(2-hydroxyethylamino)propylamino]ethylsulfanylphosphonic acid
• ethanol, 2-[[3-[[2-(phosphonothio)ethyl]amino]propyl]amino]-
• S-[2-({3-[(2-Hydroxyethyl)amino]propyl}amino)ethyl] dihydrogen phosphorothioate
• BRN 2451890
• Phosphorothioic acid, S-(2-(3-(2-hydroxyethylamino)propylamino)ethyl) ester
• 56643-24-4
• DTXSID60205216
• S-2-(3-(2-Hydroxyethylamino)propylamino)ethyl dihydrogen phosphorothioate ethanolate

• Inchi： 1S/C7H19N2O4PS/c10-6-4-8-2-1-3-9-5-7-15-14(11,12)13/h8-10H,1-7H2,(H2,11,12,13)
• InChI Key： FFSHJQVIKQNKOB-UHFFFAOYSA-N
• SMILES： S(CCNCCCNCCO)P(=O)(O)O

Computed Properties

• Exact Mass: 258.08047
• Monoisotopic Mass: 258.08031526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 101.82